Cas no 1805137-15-8 (4-Amino-3-(difluoromethyl)-2-hydroxy-6-iodopyridine)

• Product Name: 4-Amino-3-(difluoromethyl)-2-hydroxy-6-iodopyridine
• CAS No: 1805137-15-8
• MF: C₆H₅F₂IN₂O
• MW: 286.017980337143
• CID: 4916946
• Update Time: 2025-06-09

4-Amino-3-(difluoromethyl)-2-hydroxy-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(difluoromethyl)-2-hydroxy-6-iodopyridine

• Inchi： 1S/C6H5F2IN2O/c7-5(8)4-2(10)1-3(9)11-6(4)12/h1,5H,(H3,10,11,12)
• InChI Key： FZDKJUBGRVCOHE-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(F)F)C(N1)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 0.5
• Topological Polar Surface Area: 55.1

Additional information on 4-Amino-3-(difluoromethyl)-2-hydroxy-6-iodopyridine

Recent Advances in the Study of 4-Amino-3-(difluoromethyl)-2-hydroxy-6-iodopyridine (CAS: 1805137-15-8)

The compound 4-Amino-3-(difluoromethyl)-2-hydroxy-6-iodopyridine (CAS: 1805137-15-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the synthetic versatility of 4-Amino-3-(difluoromethyl)-2-hydroxy-6-iodopyridine, which serves as a key intermediate in the development of novel heterocyclic compounds. Researchers have developed efficient synthetic routes to produce this compound with high purity and yield, leveraging modern catalytic methods and green chemistry principles. The presence of the difluoromethyl and iodo substituents in its structure makes it a valuable building block for further functionalization.

In terms of biological activity, preliminary investigations suggest that 4-Amino-3-(difluoromethyl)-2-hydroxy-6-iodopyridine exhibits promising interactions with various enzymatic targets. Specifically, its ability to modulate kinase activity has been explored in the context of cancer therapy. Recent in vitro studies have demonstrated its inhibitory effects on specific kinases involved in cell proliferation pathways, although further in vivo validation is required to confirm these findings.

Moreover, the compound's potential as a precursor for radiopharmaceuticals has been investigated. The iodine atom in its structure allows for easy radiolabeling, making it a candidate for use in positron emission tomography (PET) imaging. Researchers are currently optimizing the radiolabeling protocols to enhance the compound's stability and imaging performance.

Despite these promising developments, challenges remain in the clinical translation of 4-Amino-3-(difluoromethyl)-2-hydroxy-6-iodopyridine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles.

In conclusion, 4-Amino-3-(difluoromethyl)-2-hydroxy-6-iodopyridine (CAS: 1805137-15-8) represents a compound of significant interest in chemical biology and medicinal chemistry. Its synthetic accessibility, biological activity, and potential applications in imaging and therapy underscore its value as a research tool and therapeutic candidate. Future studies should focus on optimizing its properties and exploring its full therapeutic potential.